Cas no 2166947-43-7 (3-Hydroxy-1H-pyrazole-4-carbohydrazide)

• Product Name: 3-Hydroxy-1H-pyrazole-4-carbohydrazide
• CAS No: 2166947-43-7
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 6794372
• PubChem ID: 121591912
• Update Time: 2025-05-19

3-Hydroxy-1H-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-1H-pyrazole-4-carbohydrazide
• 3-oxo-1,2-dihydropyrazole-4-carbohydrazide
• 5-Hydroxy-1H-pyrazole-4-carbohydrazide
• 2166947-43-7
• MFCD29477451

• Inchi： 1S/C4H6N4O2/c5-7-3(9)2-1-6-8-4(2)10/h1H,5H2,(H,7,9)(H2,6,8,10)
• InChI Key： GKXZYINFJAWZOM-UHFFFAOYSA-N
• SMILES： O=C1C(C(NN)=O)=CNN1

Computed Properties

• Exact Mass: 142.04907545g/mol
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 96.2Ų

Additional information on 3-Hydroxy-1H-pyrazole-4-carbohydrazide

Introduction to 3-Hydroxy-1H-pyrazole-4-carbohydrazide (CAS No. 2166947-43-7)

3-Hydroxy-1H-pyrazole-4-carbohydrazide (CAS No. 2166947-43-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both hydroxyl and carbohydrazide functional groups in its molecular structure endows it with unique reactivity and binding capabilities, making it a valuable scaffold for drug discovery and development.

The 3-Hydroxy-1H-pyrazole-4-carbohydrazide molecule exhibits a distinct chemical profile that positions it as a promising candidate for further exploration in synthetic chemistry and bioorganic applications. Its pyrazole core is a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The hydroxyl group at the 3-position and the carbohydrazide moiety at the 4-position provide multiple sites for chemical modification, allowing for the design of derivatives with enhanced or tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Hydroxy-1H-pyrazole-4-carbohydrazide and biological targets. Studies have shown that this compound can engage with various protein kinases and transcription factors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. The carbohydrazide group, in particular, has been recognized for its ability to form stable complexes with metal ions, which could be exploited in metallodrug formulations or as part of metalloproteinase inhibitors.

In the realm of medicinal chemistry, the synthesis of 3-Hydroxy-1H-pyrazole-4-carbohydrazide has been optimized through multiple pathways to enhance yield and purity. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have enabled efficient access to this compound. These methods not only improve scalability but also reduce the environmental impact of production processes, aligning with green chemistry principles.

The biological evaluation of 3-Hydroxy-1H-pyrazole-4-carbohydrazide has revealed intriguing results in preclinical studies. Initial assays have demonstrated inhibitory activity against certain cancer cell lines, attributed to its ability to disrupt critical signaling pathways involved in tumor growth and metastasis. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and immune cell responses. These findings underscore its potential as a lead compound for further development into novel therapeutic agents.

Furthermore, the structural versatility of 3-Hydroxy-1H-pyrazole-4-carbohydrazide allows for its incorporation into more complex molecular architectures through derivatization strategies. Functional groups such as halogens or alkenes can be introduced at strategic positions to enhance binding affinity or metabolic stability. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and target specificity.

The role of 3-Hydroxy-1H-pyrazole-4-carbohydrazide in interdisciplinary research is also noteworthy. Its application extends beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For instance, derivatives of this compound have shown promise as intermediates in the synthesis of herbicides and fungicides due to their interaction with biological enzymes involved in plant metabolism. This highlights the broad utility of heterocyclic compounds like pyrazoles in addressing diverse scientific challenges.

As computational methods continue to evolve, virtual screening techniques have become increasingly valuable for identifying novel bioactive molecules like 3-Hydroxy-1H-pyrazole-4-carbohydrazide. High-throughput docking simulations have been employed to predict binding interactions with target proteins, providing insights into potential mechanisms of action. These computational approaches complement experimental efforts by rapidly narrowing down candidate compounds for further validation.

The synthesis and characterization of 3-Hydroxy-1H-pyrazole-4-carbohydrazide also involve advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed structural information essential for confirming molecular identity and understanding conformational dynamics. High-resolution NMR studies have revealed insights into hydrogen bonding networks and solvation effects, which are critical for optimizing bioactivity.

In conclusion,3-Hydroxy-1H-pyrazole-4-carbohydrazide (CAS No. 2166947-43-7) represents a compelling subject of study in pharmaceutical chemistry due to its unique structural features and multifaceted biological potential. Ongoing research continues to uncover new applications and mechanisms associated with this compound, reinforcing its significance in drug discovery initiatives worldwide.